Cas no 129850-61-9 (Dodecanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: Dodecanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 129850-61-9
• MF: C₁₇H₃₃NO₄
• MW: 315.448225736618
• CID: 1224694
• PubChem ID: 15673746
• Update Time: 2025-04-20

Dodecanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• (2R)-2-(Boc-amino)dodecanoic acid
• 2-(r/s)-[(tert-butoxycarbonyl)amino]dodecanoic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]dodecanoic acid
• AB86818
• SCHEMBL7550258
• 2-tert -butoxycarbonylaminododecanoic acid
• A1-37780
• 129850-61-9
• SZABHIWVVZRYJI-UHFFFAOYSA-N
• 2-((tert-Butoxycarbonyl)amino)dodecanoic acid

• Inchi： 1S/C17H33NO4/c1-5-6-7-8-9-10-11-12-13-14(15(19)20)18-16(21)22-17(2,3)4/h14H,5-13H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： SZABHIWVVZRYJI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCCCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.24109
• Monoisotopic Mass: 315.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63